2-(heptane-4-sulfinyl)-3-methylbutanoic acid
Overview
Description
2-(heptane-4-sulfinyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C12H24O3S and its molecular weight is 248.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(heptane-4-sulfinyl)-3-methylbutanoic acid involves the oxidation of heptane-4-sulfide to the corresponding sulfoxide, followed by the addition of the sulfoxide to 3-methylbutanoic acid.", "Starting Materials": [ "Heptane-4-sulfide", "Oxidizing agent (e.g. hydrogen peroxide, m-chloroperbenzoic acid)", "3-Methylbutanoic acid", "Solvent (e.g. dichloromethane, acetonitrile)" ], "Reaction": [ "Oxidation of heptane-4-sulfide to heptane-4-sulfoxide using an oxidizing agent in a suitable solvent", "Isolation of heptane-4-sulfoxide by filtration or distillation", "Addition of heptane-4-sulfoxide to 3-methylbutanoic acid in the presence of a suitable catalyst (e.g. trifluoroacetic acid)", "Work-up of the reaction mixture to isolate the desired product by filtration or extraction", "Purification of the product by recrystallization or chromatography" ] } | |
CAS No. |
2551117-49-6 |
Molecular Formula |
C12H24O3S |
Molecular Weight |
248.4 |
Purity |
95 |
Origin of Product |
United States |
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